Cas no 73664-39-8 (Benzeneacetamide,N,N-dibutyl-a-(dibutylamino)-,hydrochloride (1:1))

• Product Name: Benzeneacetamide,N,N-dibutyl-a-(dibutylamino)-,hydrochloride (1:1)
• CAS No: 73664-39-8
• MF: C₂₄H₄₃ClN₂O
• MW: 411.064026117325
• CID: 564849
• PubChem ID: 3056277
• Update Time: 2025-04-19

Benzeneacetamide,N,N-dibutyl-a-(dibutylamino)-,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N,N-dibutyl-a-(dibutylamino)-,hydrochloride (1:1)
• N,N-dibutyl-2-(dibutylamino)-2-phenyl-acetamide hydrochloride
• N,N-dibutyl-2-(dibutylamino)-2-phenylacetamide,hydrochloride
• Acetamide, N,N-dibutyl-2-(dibutylamino)-2-phenyl-, hydrochloride
• N,N-Dibutyl-2-(dibutylamino)-2-phenylacetamide hydrochloride
• DTXSID90994484
• 73664-39-8
• Dibutyl-aminophenyl-essigsaeure-dibutylamid hydrochlorid
• Dibutyl-aminophenyl-essigsaeure-dibutylamid hydrochlorid [German]
• N,N-Dibutyl-2-(dibutylamino)-2-phenylacetamide--hydrogen chloride (1/1)

• Inchi： 1S/C24H42N2O.ClH/c1-5-9-18-25(19-10-6-2)23(22-16-14-13-15-17-22)24(27)26(20-11-7-3)21-12-8-4;/h13-17,23H,5-12,18-21H2,1-4H3;1H
• InChI Key： CTOBUZUODHCYCJ-UHFFFAOYSA-N
• SMILES： Cl.O=C(C(C1C=CC=CC=1)N(CCCC)CCCC)N(CCCC)CCCC

Computed Properties

• Exact Mass: 410.3063917g/mol
• Monoisotopic Mass: 410.3063917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 15
• Complexity: 349
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.6Ų

Experimental Properties

• Boiling Point: 469.7°C at 760 mmHg
• Flash Point: 162.5°C